
4,6-Dichloro-5-nitropyrimidine CAS number
4316-93-2 properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,6-Dichloro-5-nitropyrimidine

Cat. No.: B016160 Get Quote

An In-depth Technical Guide to 4,6-Dichloro-5-nitropyrimidine (CAS: 4316-93-2)

This technical guide provides a comprehensive overview of 4,6-Dichloro-5-nitropyrimidine, a

pivotal chemical intermediate for professionals in research, and drug development.

Core Properties and Data
4,6-Dichloro-5-nitropyrimidine is a yellow crystalline solid.[1][2] It is a versatile building block

in the synthesis of a variety of biologically active molecules, including pharmaceuticals and

agrochemicals.[3][4]

Physicochemical Properties
The fundamental physicochemical properties of 4,6-Dichloro-5-nitropyrimidine are

summarized below for quick reference.
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Property Value Citations

CAS Number 4316-93-2 [1][4][5][6][7][8][9][10][11][12]

Molecular Formula C₄HCl₂N₃O₂ [4][5][6][7][10][13][14]

Molecular Weight 193.98 g/mol [4][5][6][7][10]

Appearance
Yellow crystalline solid / White

to off-white to pale brown solid
[1][4]

Melting Point 100 - 103 °C [2][4][6]

Boiling Point 325.80 °C [5]

Solubility

Sparingly soluble in water.

Soluble in polar organic

solvents like DMSO and DMF.

Also soluble in Chloroform,

Ethyl Acetate, Methanol, and

Toluene.

[1][3][9]

Storage Conditions

Store at 0-8 °C or <-15°C.

Keep container tightly closed

in a well-ventilated place.

[4][5]

Spectral Data
Spectral analysis is crucial for the identification and characterization of 4,6-Dichloro-5-
nitropyrimidine.

Spectral Data Type Details Citations

¹H NMR (DMSO-D6) δ 8.3 (s, 1H, Ar) [2]

¹³C NMR Spectra available. [14][15]

IR Spectrum
Spectra available (KBr disc,

nujol mull, ATR-IR).
[1][10][14]

Mass Spectrum
Electron ionization mass

spectrum available.
[1][15][16]
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Synthesis and Reactivity
4,6-Dichloro-5-nitropyrimidine is a key intermediate in organic synthesis.[2] Its reactivity is

primarily defined by the two chlorine atoms and the nitro group attached to the pyrimidine ring,

making it a versatile precursor for various derivatives.[3][4]

Experimental Protocol: Synthesis from 4,6-dihydroxy-5-
nitropyrimidine
A common laboratory-scale synthesis of 4,6-Dichloro-5-nitropyrimidine involves the

chlorination of 4,6-dihydroxy-5-nitropyrimidine.[2][7]

Materials:

4,6-dihydroxy-5-nitropyrimidine (25 g, 160 mmol)

Phosphorus oxychloride (POCl₃) (96 mL, 1056 mmol)

Dimethylaniline (32.6 mL, 246 mmol)

Ice (300 g)

Ether

Water

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Dichloromethane

Procedure:

A suspension of 4,6-dihydroxy-5-nitropyrimidine in phosphorus oxychloride is prepared.[2]

Dimethylaniline is added to the suspension.[2]
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The reaction mixture is heated in an oil bath at 125-130 °C for 1 hour.[2]

Excess phosphorus oxychloride is removed by evaporation.[2]

The residue is carefully poured onto ice, leading to the formation of a solid product.[2]

The solid is collected by filtration.[2]

The filtrate is extracted with ether.[2]

The combined organic layers are washed with water and brine, then dried over anhydrous

sodium sulfate.[2]

The solvent is evaporated, and the resulting residue is purified by fast column

chromatography using dichloromethane to yield the final product.[2]

This procedure typically affords the product in a 70% yield.[2]

Chemical Reactivity
The chlorine atoms on the pyrimidine ring are susceptible to nucleophilic substitution, which

allows for the introduction of various functional groups.[3] For instance, reactions with primary

amines can lead to the formation of disubstituted dialkyl/arylamine pyrimidines.[17] The nitro

group can also be a site for chemical modification, such as reduction to an amino group, further

expanding the synthetic possibilities.[3]

Applications in Research and Development
The unique structural features of 4,6-Dichloro-5-nitropyrimidine make it a valuable

compound in several high-stakes research and development areas.

Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of various

pharmaceuticals.[4] Notably, it is an intermediate in the synthesis of Tenofovir, an antiviral

drug used to treat HIV.[5] It is also used in developing treatments for bacterial infections and

cancer.[4]

Agrochemicals: This compound is utilized in the formulation of herbicides and fungicides to

protect crops.[1][4] Its mechanism of action in herbicidal applications involves the disruption
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of key enzymes and pathways essential for plant growth.[1]

Biochemical Research: Researchers use 4,6-Dichloro-5-nitropyrimidine in studies related

to nucleic acid interactions, which aids in understanding genetic processes and identifying

potential therapeutic targets.[4]

Safety and Handling
4,6-Dichloro-5-nitropyrimidine is considered hazardous and requires careful handling.[18]

Hazard Information Details Citations

GHS Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1][8][14]

GHS Precautionary

Statements

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P312,

P332+P313, P337+P313,

P403+P233, P405.

[1][14]

Personal Protective Equipment

Wear protective gloves,

clothing, eye, and face

protection. Use in a well-

ventilated area.

[1][18]

Toxicity
Toxic by inhalation, in contact

with skin, and if swallowed.
[1]

Visualized Data and Processes
To better illustrate the concepts discussed, the following diagrams have been generated.
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Core Properties

Key Applications

4,6-Dichloro-5-nitropyrimidine
CAS: 4316-93-2

Physicochemical
Properties

(Yellow Solid, M.P. 100-103°C)

Spectral Data
(NMR, IR, MS)

Pharmaceuticals
(e.g., Tenofovir Synthesis)

 Intermediate In 

Agrochemicals
(Herbicides, Fungicides)

 Used In 

Biochemical Research
(Nucleic Acid Studies)

 Tool For 
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Start: 4,6-dihydroxy-5-nitropyrimidine
in POCl₃

Add Dimethylaniline

Heat at 125-130°C for 1h

Evaporate excess POCl₃

Pour onto Ice & Filter

Extract with Ether

Wash with Water/Brine & Dry

Purify by Column Chromatography

End Product:
4,6-Dichloro-5-nitropyrimidine
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Nucleophilic Substitution Products

4,6-Dichloro-5-nitropyrimidine

4,6-Diamino-5-nitropyrimidine
(via Aminolysis)

+ Primary Amines
(e.g., R-NH₂)

4-Alkoxy-6-chloro-5-nitropyrimidine
(via Alkoxylation)

+ Alcohol/Alkoxide
(e.g., R-OH / R-O⁻)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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